![molecular formula C13H16FN B2427718 [3-[(2-Fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine CAS No. 2287301-22-6](/img/structure/B2427718.png)
[3-[(2-Fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine
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Overview
Description
“[3-[(2-Fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine” is a compound that is part of the fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs) family . The phenyl ring, a popular structural motif in natural compounds and synthetic drugs, is replaced with the bicyclo[1.1.1]pentyl (BCP) skeleton in this compound . This modification has shown to improve the activity and physicochemical properties of the compound .
Synthesis Analysis
The synthesis of fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs) has been developed over more than 20 years of trials . The core of these compounds has been incorporated into the structure of various drugs, such as the anti-inflammatory drug Flurbiprofen, in place of the fluorophenyl ring .Molecular Structure Analysis
The molecular structure of “this compound” includes a bicyclo[1.1.1]pentyl (BCP) skeleton . This structure is highly popular in academic and industrial research .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” have been studied . The incorporation of a fluorine atom into organic molecules can adjust the acidity/basicity of the neighboring functional groups .Properties
IUPAC Name |
[3-[(2-fluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FN/c14-11-4-2-1-3-10(11)5-12-6-13(7-12,8-12)9-15/h1-4H,5-9,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWBPLBWBFFEMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)CN)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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